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Compound of Interest

Compound Name: Remodelin hydrobromide

Cat. No.: B610444 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring a safe

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling Remodelin hydrobromide, a potent inhibitor of N-

acetyltransferase 10 (NAT10). Adherence to these procedures will help mitigate risks and

ensure the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Remodelin hydrobromide is classified with the following hazards:

Harmful if swallowed (Acute Toxicity - Oral 4)[1]

Causes skin irritation (Skin Irritation 2)[1]

Causes serious eye irritation (Eye Irritation 2A)[1]

May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure 3)[1]

Very toxic to aquatic life with long-lasting effects[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Specification Rationale

Hand Protection

Nitrile or neoprene gloves.

Inspect before use and change

immediately upon contact with

the substance.

To prevent skin contact and

irritation[1][2].

Eye Protection

Chemical safety goggles that

meet the ANSI Z.87.1

standard.

To protect eyes from splashes

and dust, preventing serious

irritation[1].

Skin and Body Protection

A fully buttoned Nomex®

laboratory coat or equivalent

chemical-resistant lab coat.

To protect skin from accidental

contact and contamination[2].

Respiratory Protection

Use a NIOSH-approved

respirator with an appropriate

cartridge if working in a poorly

ventilated area or when the

material is in a powdered form

that can be easily inhaled.

To prevent respiratory tract

irritation[1][3].

Safe Handling and Experimental Workflow
A systematic approach to handling Remodelin hydrobromide is crucial. The following

workflow outlines the key steps from preparation to disposal to ensure a safe experimental

process.
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Workflow for Safe Handling of Remodelin Hydrobromide

Preparation

Experimentation

Cleanup & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Work Area
(Fume Hood/Ventilated Space)

3. Weigh Compound
(Use anti-static measures)

4. Solubilization
(Add solvent slowly)

5. Perform Experiment
(Handle with care)

6. Decontaminate Surfaces & Glassware

7. Segregate & Label Waste
(Solid & Liquid)

8. Dispose of Waste
(Follow institutional guidelines)

9. Doff & Dispose of PPE

Click to download full resolution via product page

Safe handling workflow for Remodelin hydrobromide.
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Operational and Disposal Plans
Storage: Store Remodelin hydrobromide in a tightly sealed container in a dry, dark place. For

short-term storage (days to weeks), a temperature of 0 - 4°C is recommended. For long-term

storage (months to years), store at -20°C[4].

Spill Management: In case of a spill, ensure adequate ventilation. Avoid breathing dust. For

solid spills, carefully sweep or scoop up the material and place it into a designated, labeled

waste container. Prevent the substance from entering drains as it is very toxic to aquatic life[1].

First Aid Measures:

After inhalation: Move the person to fresh air. If unconscious, place them in a stable side

position for transportation.

After skin contact: Immediately wash the affected area with soap and water and rinse

thoroughly[1].

After eye contact: Rinse the opened eye for several minutes under running water. If

symptoms persist, consult a doctor[1].

After swallowing: Immediately call a doctor[1].

Disposal Plan: Remodelin hydrobromide and its containers must not be disposed of with

household garbage[1]. All waste must be treated as hazardous.

Segregation: Collect solid and liquid waste in separate, clearly labeled, and sealed

containers.

Labeling: Label waste containers with "Hazardous Waste" and the full chemical name,

"Remodelin hydrobromide." Do not use abbreviations[5].

Collection: Follow your institution's and local regulations for hazardous chemical waste

disposal. Contact your Environmental Health and Safety (EHS) department for collection and

disposal procedures[5].

Quantitative Data Summary
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Property Value Source

Molecular Formula C15H14N4S • HBr [6]

Molecular Weight 363.3 g/mol [6]

Solubility

DMF: 25 mg/mlDMSO: 25

mg/mlDMSO:PBS (pH 7.2)

(1:2): 0.3 mg/mlEthanol: 0.5

mg/ml

[6]

Storage (Short-term) 0 - 4 °C [4]

Storage (Long-term) -20 °C [4]

By implementing these safety protocols, researchers can confidently handle Remodelin
hydrobromide, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610444#personal-protective-equipment-for-handling-
remodelin-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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